Cas no 1696798-48-7 (2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde
• CAS No: 1696798-48-7
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 5703108
• PubChem ID: 108222367
• Update Time: 2025-06-08

2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde, 2-(3-methyl-4-thiomorpholinyl)-
• 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde
• 1696798-48-7
• EN300-725678

• Inchi： 1S/C11H14N2OS/c1-9-8-15-6-5-13(9)11-10(7-14)3-2-4-12-11/h2-4,7,9H,5-6,8H2,1H3
• InChI Key： FCIGXSZXKWIMFJ-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(C=O)=CC=CN=2)C(C)C1

Computed Properties

• Exact Mass: 222.08268425g/mol
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 400.7±45.0 °C(Predicted)
• pka: 6.30±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde

Introduction to 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde (CAS No. 1696798-48-7) and Its Significance in Modern Chemical Biology

2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde, identified by the CAS number 1696798-48-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde features a complex interplay of functional groups, including a morpholine moiety and a pyridine ring, which make it a versatile scaffold for drug discovery and molecular design. The presence of a reactive aldehyde group at the 3-position of the pyridine ring enhances its utility as a key intermediate in synthesizing biologically active molecules.

The compound's chemical structure positions it as a potential candidate for developing novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor modulation. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in addressing complex diseases. The morpholine component, known for its stability and bioavailability-enhancing properties, contributes to the compound's pharmacological appeal, while the aldehyde functionality provides a reactive site for further derivatization.

In contemporary research, 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde has been explored for its potential applications in modulating targets associated with neurological disorders. Studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting its role as a lead compound in the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, makes it an attractive candidate for further investigation.

The synthesis of 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde involves multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The careful selection of reagents and reaction conditions is crucial to achieving high yields and purity. Researchers have optimized synthetic pathways to ensure scalability, which is essential for preclinical and clinical studies. Advanced techniques such as flow chemistry have been employed to enhance reaction efficiency and minimize byproduct formation.

One of the most compelling aspects of this compound is its versatility in drug design. The aldehyde group can be readily converted into various functional derivatives, such as amides, imines, and thiazolidines, which can further enhance its biological activity. For instance, recent studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain kinases involved in cancer progression. This adaptability underscores its significance as a building block in medicinal chemistry.

The pharmacological profile of 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde has been thoroughly evaluated through in vitro and in vivo assays. These studies have revealed promising results regarding its binding affinity to target proteins and its ability to modulate signaling pathways. The compound's interaction with biological targets is mediated by its unique structural features, which allow it to fit into binding pockets with high specificity. This specificity is critical for minimizing off-target effects and improving therapeutic efficacy.

Furthermore, the compound's chemical stability under various conditions has been assessed, ensuring its suitability for long-term storage and transportation. Stability studies have shown that it remains intact under ambient temperatures and pH conditions typical of biological systems. This stability is essential for maintaining the integrity of the compound during drug formulation and administration.

The regulatory landscape surrounding 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde has also been carefully examined to ensure compliance with international standards. Documentation regarding its synthesis, characterization, and toxicological properties has been compiled to support its safe use in research and development settings. Compliance with Good Manufacturing Practices (GMP) is particularly important for compounds intended for clinical trials.

In conclusion, 2-(3-Methylthiomorpholin-4-yl)pyridine-3-carbaldehyde (CAS No. 1696798-48-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, reactivity, and pharmacological potential make it a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.